Cas no 1806180-76-6 (2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide)

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with hydroxyl, nitro, trifluoromethoxy, and sulfonamide functional groups. Its unique structure imparts distinct electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro and sulfonamide moieties offer reactivity for further derivatization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined reactivity profile and stability under various conditions make it a reliable building block for medicinal chemistry applications.

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide structure

1806180-76-6 structure

Product Name:2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide

CAS No:1806180-76-6

MF:C₆H₄F₃N₃O₆S

MW:303.17267036438

CID:4814702

Update Time:2025-05-23

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide
- Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-2-1-11-5(13)3(12(14)15)4(2)19(10,16)17/h1H,(H,11,13)(H2,10,16,17)
- InChI Key： XXSUNNLTACHVCC-UHFFFAOYSA-N
- SMILES： S(C1=C(C(NC=C1OC(F)(F)F)=O)[N+](=O)[O-])(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 593
XLogP3: -0.6
Topological Polar Surface Area: 153

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094085-1g	2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide	1806180-76-6	97%	1g	$1,534.70	2022-03-31

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide

Research Brief on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806180-76-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806180-76-6) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, characterized by the presence of a nitro group, a trifluoromethoxy moiety, and a sulfonamide functional group, exhibits notable reactivity and selectivity. Recent studies have explored its role as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting carbonic anhydrase isoforms, suggesting potential applications in cancer therapy and metabolic disorders.

Synthetic routes to 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide have been optimized to improve yield and purity. A novel one-pot synthesis method, reported in Organic Process Research & Development, leverages microwave-assisted techniques to reduce reaction times and enhance scalability. This methodological advancement is critical for facilitating further preclinical evaluations and potential industrial-scale production.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. In vivo experiments conducted on rodent models revealed favorable absorption profiles and minimal off-target effects, positioning it as a viable candidate for further development. However, challenges such as solubility and tissue distribution remain areas of active investigation, as highlighted in a recent Bioorganic & Medicinal Chemistry Letters publication.

In conclusion, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonamide represents a promising scaffold for the design of next-generation therapeutics. Its multifaceted biological activities and improved synthetic accessibility underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its structure-activity relationships and exploring its utility in combination therapies.